Cas no 1047076-84-5 (2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1047076-84-5
• MF: C₁₁H₁₃NO₂S
• MW: 223.29
• CID: 5069364
• Update Time: 2025-08-05

2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 2-methyl-4-propyl-
• 2-methyl-4-propyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid
• 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C11H13NO2S/c1-3-4-12-8-5-7(2)15-10(8)6-9(12)11(13)14/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： FMRIIHQSDXFUGJ-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C(O)=O)=CC2SC(C)=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

Additional information on 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

Recent Advances in the Study of 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS: 1047076-84-5)

2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS: 1047076-84-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors targeting various disease pathways.

One of the most notable applications of this compound is its use in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting the JAK-STAT pathway, which is implicated in autoimmune diseases.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in numerous physiological processes, and their dysregulation is associated with a wide range of diseases. A recent preprint on bioRxiv reported that structural analogs of 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid showed selective binding to certain GPCR subtypes, suggesting its utility in designing targeted therapies for neurological and metabolic disorders.

The synthetic routes for 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid have also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, which is crucial for its broader application in drug discovery. The method involves a multi-step synthesis starting from commercially available thiophene derivatives, with a focus on improving yield and purity.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a valuable scaffold in medicinal chemistry.

In conclusion, 2-methyl-4-propyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS: 1047076-84-5) represents a promising chemical entity with diverse applications in drug discovery. Ongoing research continues to uncover its potential in targeting various disease pathways, and its optimized synthesis methods pave the way for its broader use in the pharmaceutical industry. Future studies should focus on addressing the remaining challenges to fully realize its therapeutic potential.